- The Enantiospecific, Stereospecific Total Synthesis of the Ring-A Oxygenated Sarpagine Indole Alkaloids (+)-Majvinine, (+)-10-Methoxyaffinisine, and (+)-Na-Methylsarpagine, as Well as the Total Synthesis of the Alstonia Bisindole Alkaloid Macralstonidine, Journal of Organic Chemistry, 2003, 68(16), 6279-6295
Cas no 89496-02-6 ((R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid)
89496-02-6 structure
Product Name:(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
CAS No:89496-02-6
MF:C12H14N2O3
MW:234.251163005829
MDL:MFCD06797688
CID:598790
PubChem ID:688013
Update Time:2024-10-26
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
- (R)-2-AMINO-3-(5-METHOXY-1H-INDOL-3-YL)-PROPIONIC ACID
- D-Tryptophan, 5-methoxy-
- 5-Methoxy-D-tryptophan (ACI)
- (R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoicacid
- D-5-Methoxytryptophan
- 5-METHOXY-D-TRYPTOPHAN
- 89496-02-6
- MFCD06797688
- DB-327965
- AS-38633
- (2R)-2-amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
- CS-0319190
- 5-Methoxy-D-tryptophan (H-D-Trp(5-OMe)-OH)
- SCHEMBL1421284
- AKOS016843469
-
- MDL: MFCD06797688
- Inchi: 1S/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)/t10-/m1/s1
- InChI Key: KVNPSKDDJARYKK-SNVBAGLBSA-N
- SMILES: C(C1=CNC2C=CC(=CC1=2)OC)[C@@H](N)C(=O)O
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 88.3Ų
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148105-1g |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 1g |
$673 | 2021-06-09 | |
| abcr | AB447479-250 mg |
5-Methoxy-D-tryptophan (H-D-Trp(5-OMe)-OH); . |
89496-02-6 | 250mg |
€774.60 | 2023-04-22 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-04810-1g |
5-METHOXY-D-TRYPTOPHAN |
89496-02-6 | 95% | 1g |
$650 | 2023-09-07 | |
| Chemenu | CM148105-1g |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A199009784-250mg |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 250mg |
$358.80 | 2023-08-31 | |
| Alichem | A199009784-1g |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 1g |
$922.34 | 2023-08-31 | |
| eNovation Chemicals LLC | D491008-1G |
5-METHOXY-D-TRYPTOPHAN |
89496-02-6 | 95% | 1g |
$960 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0997010-1g |
5-methoxy-D-tryptophan |
89496-02-6 | 95% | 1g |
$520 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1046310-100mg |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 100mg |
$175 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1046310-250mg |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid |
89496-02-6 | 95% | 250mg |
$195 | 2024-06-07 |
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water
Reference
- Enantiospecific synthesis of 5-methoxy-D(+)- or L(-)Tryptophan, Synthetic Communications, 1995, 25(23), 3883-900
Production Method 3
Reaction Conditions
1.1 Reagents: Ammonia borane Catalysts: L-Amino acid oxidase Solvents: Water ; 20 h, pH 8, 30 °C
1.2 Reagents: Perchloric acid Solvents: Water
1.2 Reagents: Perchloric acid Solvents: Water
Reference
- Deracemization and Stereoinversion to Aromatic D-Amino Acid Derivatives with Ancestral L-Amino Acid Oxidase, ACS Catalysis, 2019, 9(11), 10152-10158
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
- Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Raw materials
- D-Tryptophan, 5-methoxy-1-(phenylsulfonyl)-, ethyl ester, monohydrochloride (9CI)
- 5-Methoxy-DL-tryptophan
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Preparation Products
(R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
89496-02-6 ((R)-2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid) Related Products
- 25197-96-0((S)\u200b-\u200b2-\u200bAmino-\u200b3-\u200b(5-\u200bmethoxy-\u200b1H-\u200bindol-\u200b3-\u200byl)\u200bpropanoic Acid)
- 145224-90-4(L-Tryptophan,5-hydroxy-, dihydrate (9CI))
- 808145-87-1(D-Tryptophan,7-methoxy-)
- 4350-09-8(5-Hydroxy L-Tryptophan)
- 107447-04-1((S)-Methyl 2-aMino-3-(6-Methoxy-1H-indol-3-yl)propanoate)
- 56-69-9(5-Hydroxy Tryptophan)
- 16730-11-3(6-Methoxy-L-tryptophan)
- 1956-25-8(5-Benzyloxy-DL-tryptophan)
- 114-03-4(5-Hydroxy-D-tryptophan)
- 314062-44-7(5-Hydroxy-L-Tryptophan hydrate)
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